Cas no 2168473-62-7 (2-(4-chloro-2-fluorophenyl)ethane-1-thiol)

• Product Name: 2-(4-chloro-2-fluorophenyl)ethane-1-thiol
• CAS No: 2168473-62-7
• MF: C₈H₈ClFS
• MW: 190.665523529053
• CID: 6326398
• PubChem ID: 150664947
• Update Time: 2025-05-21

2-(4-chloro-2-fluorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-fluorophenyl)ethane-1-thiol
• EN300-1967737
• 2168473-62-7

• Inchi： 1S/C8H8ClFS/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5,11H,3-4H2
• InChI Key： JERAWOARKUJKOF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)CCS

Computed Properties

• Exact Mass: 190.0019273g/mol
• Monoisotopic Mass: 190.0019273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Additional information on 2-(4-chloro-2-fluorophenyl)ethane-1-thiol

2-(4-Chloro-2-Fluorophenyl)ethane-1-thiol

The compound 2-(4-chloro-2-fluorophenyl)ethane-1-thiol (CAS No. 2168473-62-7) is a sulfur-containing organic compound with a unique structure that combines aromatic and thiol functionalities. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and sensor technology. Its structure, which features a thiol group (-SH) attached to an ethane chain linked to a substituted phenyl ring, makes it a versatile molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of thiol-containing compounds in the development of advanced materials. For instance, 2-(4-chloro-2-fluorophenyl)ethane-1-thiol has been explored as a building block for constructing self-assembled monolayers (SAMs), which are crucial in nanotechnology and surface engineering. The presence of the thiol group allows for strong binding to metal surfaces, making this compound ideal for applications such as corrosion protection and surface functionalization.

In the pharmaceutical industry, the compound's aromatic substituents (chlorine and fluorine atoms on the phenyl ring) contribute to its potential as a drug candidate. The chlorine and fluorine atoms introduce electron-withdrawing effects, which can influence the molecule's reactivity and bioavailability. Researchers have investigated its role in inhibiting certain enzymes and its potential as an anti-inflammatory or anticancer agent.

The synthesis of 2-(4-chloro-2-fluorophenyl)ethane-1-thiol typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial use.

Moreover, the compound's reactivity towards oxidative coupling has been studied extensively. This property is particularly relevant in the development of novel polymers and materials with tailored electronic properties. For example, researchers have utilized this compound to create conductive polymers that exhibit improved electrical conductivity and mechanical stability.

In terms of environmental impact, thiol-containing compounds like this one are being evaluated for their role in pollution control technologies. The ability of thiols to form stable complexes with heavy metals makes them promising candidates for water treatment applications.

Looking ahead, ongoing research into 2-(4-chloro-2-fluorophenyl)ethane-1-thiol is focused on expanding its application scope while ensuring sustainability in its production processes. Collaborative efforts between academic institutions and industry partners are expected to yield innovative solutions leveraging this compound's unique properties.

In conclusion, 2-(4-chloro-2-fluorophenyl)ethane-1-thiol stands out as a multifaceted compound with significant potential across diverse industries. Its chemical structure, reactivity, and functional groups make it a valuable tool for researchers and developers seeking to push the boundaries of material science and pharmaceutical innovation.